Perfluoro-1-butene

• IUPAC Name: 1,1,2,3,3,4,4,4-octafluorobut-1-ene
• InChI: InChI=1S/C4F8/c5-1(2(6)7)3(8,9)4(10,11)12
• InChI Key: ZVJOQYFQSQJDDX-UHFFFAOYSA-N
• Canonical SMILES: C(=C(F)F)(C(C(F)(F)F)(F)F)F
• Molecular Formula: C4F8
• DSSTOX Substance ID: DTXSID10880133
• Molecular Weight: 200.03 g/mol
• CAS RN: 357-26-6, 11070-66-9

Description

Perfluoro-1-butene is a fluorinated compound that has gained significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a colorless liquid with a molecular formula of C4F8 and is highly stable and inert. Perfluoro-1-butene is used in the production of high-performance materials, electronic components, and medical devices.

Mechanism Of Action

The mechanism of action of perfluoro-1-butene is not fully understood. However, it is known that perfluoro-1-butene is highly stable and inert, and it does not react with most chemicals. This property makes it an ideal material for use in various applications where stability and inertness are required.

Biochemical And Physiological Effects

Perfluoro-1-butene has not been extensively studied for its biochemical and physiological effects. However, some studies have shown that exposure to perfluoro-1-butene can cause respiratory tract irritation, eye irritation, and skin irritation. Long-term exposure to perfluoro-1-butene may also cause liver and kidney damage.

Advantages And Limitations For Lab Experiments

Perfluoro-1-butene has several advantages for use in lab experiments. It is highly stable and inert, which makes it an ideal material for use in experiments where stability and inertness are required. It is also easy to handle and transport, and it has a long shelf life. However, perfluoro-1-butene is expensive, and it may not be readily available in some areas.

Future Directions

There are several future directions for the study of perfluoro-1-butene. One direction is to study its potential applications in the field of renewable energy, such as in the production of solar cells and batteries. Another direction is to study its potential applications in the field of biomedicine, such as in the production of drug delivery systems and tissue engineering materials. Additionally, further studies are needed to fully understand the biochemical and physiological effects of perfluoro-1-butene and its potential health risks.
In conclusion, perfluoro-1-butene is a highly stable and inert fluorinated compound with potential applications in various fields. Its unique properties make it an ideal material for use in high-performance materials, electronic components, and medical devices. While further research is needed to fully understand its biochemical and physiological effects, perfluoro-1-butene has the potential to be a valuable material for use in various applications.

Synthesis Methods

Perfluoro-1-butene can be synthesized by several methods, including the reaction of perfluorinated alkyl iodides with lithium aluminum hydride, the reaction of perfluoro-1-bromoalkanes with potassium fluoride, and the reaction of perfluoroalkenes with perfluoroalkyl iodides in the presence of a nickel catalyst. Among these methods, the reaction of perfluoro-1-bromoalkanes with potassium fluoride is the most commonly used method for the synthesis of perfluoro-1-butene.

Scientific Research Applications

Perfluoro-1-butene has been extensively studied for its potential applications in various fields. In the field of materials science, perfluoro-1-butene is used to produce high-performance materials such as fluorinated polymers, coatings, and films. In the field of electronics, perfluoro-1-butene is used to produce electronic components such as printed circuit boards, display panels, and semiconductors. In the field of medicine, perfluoro-1-butene is used to produce medical devices such as catheters, implants, and prosthetics.